Cas no 1708268-32-9 (1-(5-Methanesulfonyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid)

• Product Name: 1-(5-Methanesulfonyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid
• CAS No: 1708268-32-9
• MF: C₁₁H₁₅N₃O₅S
• MW: 301.31890130043
• CID: 5191379
• Update Time: 2025-06-12

1-(5-Methanesulfonyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-Methanesulfonyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid
• 4-Piperidinecarboxylic acid, 1-[1,6-dihydro-5-(methylsulfonyl)-6-oxo-2-pyrimidinyl]-

• Inchi： 1S/C11H15N3O5S/c1-20(18,19)8-6-12-11(13-9(8)15)14-4-2-7(3-5-14)10(16)17/h6-7H,2-5H2,1H3,(H,16,17)(H,12,13,15)
• InChI Key： IIJGNLSQUCPZFG-UHFFFAOYSA-N
• SMILES： N1(C2NC(=O)C(S(C)(=O)=O)=CN=2)CCC(C(O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-(5-Methanesulfonyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid

Introduction to 1-(5-Methanesulfonyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid (CAS No. 1708268-32-9)

1-(5-Methanesulfonyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid, identified by its CAS number 1708268-32-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine and piperidine classes, which are well-documented for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a 5-methanesulfonyl group and a piperidine moiety, contribute to its unique chemical properties and make it a promising candidate for further exploration in drug development.

The 5-methanesulfonyl substituent is a key functional group that enhances the compound's solubility and reactivity, making it more amenable to various chemical modifications. This feature is particularly valuable in medicinal chemistry, where modifications at specific sites can significantly alter biological activity. In contrast, the piperidine ring provides a rigid framework that can interact with biological targets in a predictable manner, improving binding affinity and selectivity. Together, these structural elements make 1-(5-Methanesulfonyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid a versatile scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the interactions of this compound with biological targets with greater accuracy. Studies have shown that the 5-methanesulfonyl group can engage in hydrogen bonding with polar residues in protein active sites, while the piperidine ring can form hydrophobic interactions. These insights have guided the design of derivatives with enhanced potency and reduced side effects. For instance, modifications at the 2-position of the pyrimidine ring have been explored to optimize binding affinity to enzymes such as kinases and phosphodiesterases.

The pharmaceutical industry has been particularly interested in this compound due to its potential applications in treating various diseases. Preclinical studies have demonstrated that derivatives of 1-(5-Methanesulfonyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid exhibit inhibitory activity against several enzymes implicated in cancer progression. Specifically, researchers have observed promising results in targeting tyrosine kinases, which are overexpressed in many solid tumors. The ability of this compound to disrupt signaling pathways involved in cell proliferation and survival makes it a compelling candidate for further clinical investigation.

Moreover, the structural versatility of this molecule allows for its incorporation into libraries of compounds for high-throughput screening (HTS). HTS has been instrumental in identifying lead compounds for drug development, and 1-(5-Methanesulfonyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid has been used as a starting point for generating novel analogs with improved pharmacokinetic profiles. Recent publications highlight the synthesis of several derivatives that exhibit enhanced oral bioavailability and reduced metabolic clearance. These findings underscore the importance of structural optimization in translating promising hits into viable drug candidates.

In addition to its applications in oncology, this compound has shown potential in addressing other therapeutic areas. Researchers have explored its efficacy against infectious diseases by targeting viral proteases and enzymes involved in bacterial metabolism. The 5-methanesulfonyl group plays a crucial role in these interactions by facilitating binding to hydrophobic pockets in viral proteins. Such findings open up new avenues for developing antiviral and antibacterial agents based on this scaffold.

The synthesis of 1-(5-Methanesulfonyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to streamline the process. These techniques not only improve efficiency but also allow for greater control over stereochemistry, which is critical for biological activity. Advances in green chemistry have also influenced synthetic strategies, promoting solvent-free reactions and catalytic systems that minimize waste generation.

The analytical characterization of this compound is another critical aspect of its study. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm its identity and purity. Additionally, X-ray crystallography has been used to determine the three-dimensional structure of this compound and its complexes with biological targets. These structural insights provide valuable information for designing next-generation derivatives with improved pharmacological properties.

Regulatory considerations also play a significant role in the development of drugs based on compounds like 1-(5-Methanesulfonyl-6-o x o -1 , 6 -dihydro-p y rimidin -2 -yl)- piperidine -4-carboxylic acid. Researchers must navigate stringent guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) to ensure safety and efficacy before clinical trials can commence. Preclinical toxicology studies are essential to assess potential side effects, while Phase I trials focus on determining safe dosage ranges in humans. These steps are critical before advancing into larger-scale clinical trials designed to evaluate therapeutic benefits.

The future prospects for 1-(5-Methanesulfonyl -6-o x o -1 , 6 -dihydro-p y rimidin -2 -yl)- piperidine -4-carboxylic acid are bright, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative derivatives with enhanced efficacy and minimal toxicity. Furthermore, advances in drug delivery systems may enable targeted therapies based on this compound, improving treatment outcomes for patients worldwide.